4-METHYLUMBELLIFERYL-BETA-D-GLUCURONIDE TRIHYDRATE
4-METHYLUMBELLIFERYL-BETA-D-GLUCURONIDE TRIHYDRATE
Brand Name:
Vulcanchem
CAS No.:
199329-67-4
VCID:
VC0173127
InChI:
InChI=1S/C16H16O9.3H2O/c1-6-4-10(17)24-9-5-7(2-3-8(6)9)23-16-13(20)11(18)12(19)14(25-16)15(21)22;;;/h2-5,11-14,16,18-20H,1H3,(H,21,22);3*1H2/t11-,12-,13+,14-,16+;;;/m0.../s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O.O.O.O
Molecular Formula:
C16H22O12
Molecular Weight:
406.34 g/mol
4-METHYLUMBELLIFERYL-BETA-D-GLUCURONIDE TRIHYDRATE
CAS No.: 199329-67-4
Main Products
VCID: VC0173127
Molecular Formula: C16H22O12
Molecular Weight: 406.34 g/mol
| CAS No. | 199329-67-4 |
|---|---|
| Product Name | 4-METHYLUMBELLIFERYL-BETA-D-GLUCURONIDE TRIHYDRATE |
| Molecular Formula | C16H22O12 |
| Molecular Weight | 406.34 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylic acid;trihydrate |
| Standard InChI | InChI=1S/C16H16O9.3H2O/c1-6-4-10(17)24-9-5-7(2-3-8(6)9)23-16-13(20)11(18)12(19)14(25-16)15(21)22;;;/h2-5,11-14,16,18-20H,1H3,(H,21,22);3*1H2/t11-,12-,13+,14-,16+;;;/m0.../s1 |
| Standard InChIKey | AVICSHUHPWFQAR-ACCVXZKWSA-N |
| Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O.O.O.O |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O.O.O.O |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O.O.O.O |
| PubChem Compound | 21080055 |
| Last Modified | Nov 11 2021 |
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